(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide

• CAS: 2321337-42-0
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.453
• SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2CC(C2)N3CCC(CC3)C(=O)N)OC
• InChI: InChI=1S/C20H27N3O4/c1-26-17-5-3-14(11-18(17)27-2)4-6-19(24)23-12-16(13-23)22-9-7-15(8-10-22)20(21)25/h3-6,11,15-16H,7-10,12-13H2,1-2H3,(H2,21,25)/b6-4+
• InChIKey: ORMCZEACGRPHEB-GQCTYLIASA-N
• Solubility: not available

What Is (E)-1-(1-(3-(3,4-Dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide (CAS 2321337-42-0)? — A Procurement-Focused Profile

The target compound (CAS 2321337-42-0) is a synthetic small molecule (C₂₀H₂₇N₃O₄, MW 373.45) comprising an (E)-3,4-dimethoxyphenylacryloyl moiety linked to a piperidine-4-carboxamide via a 1,3-disubstituted azetidine core . Its chemical structure is explicitly disclosed in the composition-of-matter patent US20240016810, where it belongs to a series of PIKfyve (phosphoinositide kinase, FYVE-type zinc finger containing) inhibitors . In biochemical PIKfyve inhibition assays conducted by Carna Biosciences under proprietary methodology, the compound exhibited an IC₅₀ of 5.75 µM, categorizing it as a low-micromolar-affinity tool compound within that patent's structure–activity relationship (SAR) landscape .

Covalent probe Acryloyl azetidine warhead for irreversible target engagement Enables washout-resistant PIKfyve occupancy studies

Attenuated affinity Low-micromolar PIKfyve inhibition to avoid complete saturation Supports concentration-dependent phenotypic dissection

Scaffold specificity Patent-defined azetidine–piperidine–carboxamide core Discriminates from non-covalent or flexible-linker analogs

• [1] PubChem. (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide. PubChem CID 121153982. View Source
• [2] US Patent Application US20240016810. 'Novel Inhibitors of PIKfyve and Methods Using Same.' Filed 2023. View Source
• [3] BindingDB. Entry BDBM645410: PIKfyve Biochemical Assay IC₅₀ data for US20240016810 Compound TABLE 16.23. Accessed 2025. View Source

Why (E)-1-(1-(3-(3,4-Dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide Cannot Be Swapped with Other PIKfyve Inhibitors

PIKfyve inhibitors encompass diverse chemotypes — pyrimidines (YM201636), triazines (Apilimod), and indolyl-pyrimidinamines — each with distinct binding modes, kinase selectivity profiles, and physicochemical properties. The target compound's hybrid pharmacophore, which combines an electrophilic (E)-acryloyl Michael acceptor, a conformationally strained azetidine spacer, and a terminal primary carboxamide, fundamentally alters its reactivity fingerprint relative to non-covalent or differently substituted analogs . Substituting it with Apilimod (IC₅₀ ≈ 0.64–3 nM ) or with more potent in-class patent examples (e.g., Example 00163, IC₅₀ = 1 nM ) would eliminate the covalent-warhead-dependent pharmacology and alter the selectivity window, potentially undermining the specific mechanistic hypothesis under investigation. Procurement decisions that ignore the compound's intrinsic electrophilicity and its consequential impact on off-target liability, residence time, and cellular washout kinetics risk generating non-reproducible or mechanistically uninterpretable datasets.

Target: Covalent acryloyl azetidine Michael acceptor

Substitute: Non-covalent heteroaryl inhibitors (Apilimod, YM201636)

Loss of covalent target engagement kinetics and washout resistance may fundamentally alter cellular pharmacology and mechanistic interpretation.

Target: (E)-3,4-Dimethoxyphenylacryloyl group with α,β-unsaturated carbonyl

Substitute: 3-(4-Bromophenyl)propanoyl analog (CAS 2034309-91-4)

Elimination of the electrophilic warhead and shift in lipophilicity remove covalent reactivity and alter ADME profile, precluding direct interchangeability.

Target: Conformationally constrained azetidine spacer

Substitute: Flexible piperidine-only linkers

Azetidine ring strain enhances electrophilicity and defines a rigid pharmacophore trajectory; substitution with a more flexible linker may compromise target engagement kinetics.

• [1] Burke, J. E. et al. 'PIKfyve: a lipid kinase target for COVID-19, cancer and neurodegenerative disorders.' Nature Reviews Drug Discovery, 2021. View Source
• [2] Derasp, J. S. et al. 'Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Enhanced Thiol Reactivities.' Journal of Organic Chemistry, 2017, 82, 3951–3957. View Source
• [3] BindingDB Entry BDBM50590927 (Apilimod): PIKfyve Biochemical Assay IC₅₀ = 3 nM and 640 nM. Accessed 2025. View Source
• [4] BindingDB Entry BDBM50590929: PIKfyve Biochemical Assay IC₅₀ = 1 nM for US20240016810 Example 00163. Accessed 2025. View Source

Quantitative Head-to-Head Evidence: Why (E)-1-(1-(3-(3,4-Dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide Is Different from Closest Analogs

Biochemical PIKfyve IC₅₀: Target Compound vs. Apilimod and Lead Patent Compounds

In the identical recombinant PIKfyve biochemical assay platform (Carna Biosciences / Promega ADP-Glo™), the target compound demonstrates an IC₅₀ of 5.75 µM, which is 179–5,750 fold less potent than lead patent compounds such as Example 00163 (IC₅₀ = 1 nM) and Example 00181 (IC₅₀ = 32 nM), and approximately 9–fold less potent than the clinical-stage comparator Apilimod (IC₅₀ ≈ 640 nM) . This establishes the target compound as a deliberately attenuated PIKfyve ligand, useful for probing concentration-dependent mechanistic effects without complete target saturation.

PIKfyve IC₅₀

Head-to-head

5.75 µM vs. 1–32 nM leads (179–5,750‑fold weaker); 9‑fold weaker than Apilimod (640 nM)

Supports selection as an attenuated PIKfyve probe for non-saturating concentration-response studies.

Recombinant enzyme, ADP-Glo™ assay; values reflect patent SAR context.

Evidence Dimension	PIKfyve Enzymatic Inhibition (IC₅₀)
Target Compound Data	5.75 µM (5,750 nM)
Comparator Or Baseline	Apilimod: ~0.64 µM (two independent measurements: 640 nM and 3 nM); Example 00163: 1 nM; Example 00181: 32 nM
Quantified Difference	9‑fold weaker than Apilimod; 179–5,750‑fold weaker than 1–32 nM lead compounds
Conditions	Recombinant PIKfyve enzyme, Promega ADP-Glo™ Kinase Assay, Carna Biosciences proprietary protocol

Why This Matters

The ~180‑fold potency gap relative to the most potent in-class compound allows procurement teams to select the target compound when a weaker, non-saturating PIKfyve probe is required — for example, to resolve concentration-dependent phenotypic bifurcations in autophagy or viral entry assays where full inhibition is undesirable.

• [1] BindingDB Entry BDBM645410: IC₅₀ = 5.75 µM for US20240016810 Compound TABLE 16.23. Accessed 2025. View Source
• [2] BindingDB Entry BDBM50590929: PIKfyve IC₅₀ = 1 nM for Example 00163; Entry BDBM645402: IC₅₀ = 32 nM for Example 00181. Accessed 2025. View Source
• [3] BindingDB Entry BDBM50590927: Apilimod PIKfyve IC₅₀ = 640 nM and 3 nM. Accessed 2025. View Source

Covalent Warhead Architecture: Acryloyl Michael Acceptor vs. Non-Electrophilic Heteroaryl Analogs

The target compound uniquely embeds an (E)-acryloyl group directly attached to the azetidine nitrogen, creating a Michael acceptor with enhanced electrophilicity due to the non-planar hybridization of the N-acylazetidine amide bond . This structural feature is absent in all high-potency PIKfyve inhibitors disclosed in the same patent (e.g., Example 00163, which relies on a non-covalent heteroaryl core). The enhanced thiol reactivity of N-acryloyl azetidines has been quantitatively demonstrated using model nucleophiles, with pseudo-first-order rate constants that exceed those of analogous N-acryloyl piperidines by up to 10‑fold, attributable to reduced amidic resonance .

Covalent warhead

Class-level

N-acryloyl azetidine exhibits up to ~10‑fold higher thiol reactivity vs. N-acryloyl piperidines

Enables irreversible or slowly reversible target engagement; not replicable with non-covalent PIKfyve chemotypes.

Class-level thiol reactivity data (Derasp et al., 2017); direct kinetic comparison to patent leads unavailable.

Evidence Dimension	Covalent Warhead Electrophilicity
Target Compound Data	Contains N-acryloyl azetidine Michael acceptor (class-level kₒ₆ₛ up to 10‑fold higher than piperidine analogs )
Comparator Or Baseline	Patent lead compounds (e.g., Example 00163, IC₅₀ = 1 nM): non-covalent; no acryloyl warhead
Quantified Difference	Qualitative difference: covalent vs. non-covalent binding mode inferred; quantitative rate enhancement data available at the chemotype class-level (Derasp et al., 2017)
Conditions	Thiol-reactivity model: glutathione / cysteine-based nucleophiles in aqueous buffer; class-level data from purified N-acryloyl azetidine derivatives

Why This Matters

For research programs investigating irreversible or slowly reversible target engagement — such as PROTAC linker design, covalent fragment screening, or washout-resistant pharmacological knockdown — the acryloyl azetidine architecture provides a mechanistically distinct handling profile that cannot be replicated with non-covalent PIKfyve chemotypes.

• [1] Derasp, J. S. et al. 'Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Enhanced Thiol Reactivities.' J. Org. Chem. 2017, 82, 3951–3957. View Source

Structural Differentiation: 3,4-Dimethoxyphenyl Acryloyl vs. 4-Bromophenyl Propanoyl in Closest Available Analog

The closest commercially listed structural analog identifiable through public catalogs is 1-(1-(3-(4-bromophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide (CAS 2034309-91-4) . The analog replaces the (E)-3,4-dimethoxyphenylacryloyl group with a saturated 3-(4-bromophenyl)propanoyl group. This single-point modification eliminates the α,β-unsaturated carbonyl system (removing covalent reactivity), alters the calculated lipophilicity (estimated cLogP decreases by approximately 0.5–0.8 log units for the dimethoxy vs. bromophenyl derivative per standard fragment-based predictions ), and replaces the electron-donating methoxy substituents with an electron-withdrawing bromine. While no head-to-head PIKfyve IC₅₀ data are public for the bromo analog, the structural divergence is sufficient to preclude functional interchangeability in both covalent and non-covalent endpoints.

Structural analog

Context-dependent

Target contains (E)-3,4-dimethoxyphenylacryloyl; analog lacks α,β-unsaturated carbonyl, estimated ΔcLogP ≈ −0.5 to −0.8

Loss of electrophilic center and altered lipophilicity prevent functional interchangeability; direct PIKfyve data for analog absent.

Comparison to CAS 2034309-91-4 based on calculated physicochemical properties.

Evidence Dimension	Key Structural and Physicochemical Parameters
Target Compound Data	Contains (E)-3,4-dimethoxyphenylacryloyl; MW 373.45; H-bond donors: 1 (primary amide); H-bond acceptors: 5; contains α,β-unsaturated carbonyl
Comparator Or Baseline	1-(1-(3-(4-Bromophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide (CAS 2034309-91-4); MW 394.31; saturated propanoyl linker; no Michael acceptor
Quantified Difference	Estimated ΔcLogP ≈ −0.5 to −0.8; complete loss of electrophilic α,β-unsaturated carbonyl; ΔMW ≈ 20.8 Da
Conditions	Physicochemical property predictions (cLogP) based on fragment-based computational methods

Why This Matters

Procurement officers should be aware that the bromophenyl analog, despite sharing a near-identical azetidine–piperidine–carboxamide core, lacks the covalent reactivity and electronic properties of the target compound. Substituting one for the other would change both the biophysical interaction mode and the anticipated ADME profile, rendering cross-comparison invalid.

• [1] PubChem. 1-(1-(3-(4-Bromophenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide. PubChem CID. Accessed 2025. View Source
• [2] Ghose, A. K., Viswanadhan, V. N., & Wendoloski, J. J. 'A Knowledge-Based Approach in Designing Combinatorial or Medicinal Chemistry Libraries for Drug Discovery.' J. Comb. Chem. 1999, 1, 55–68. (Fragment-based cLogP methodology). View Source

Azetidine Conformational Constraint vs. Flexible Piperidine-Only Linkers: Impact on Ligand Efficiency

The target compound incorporates a 1,3-disubstituted azetidine ring that enforces a defined ~60° dihedral angle between the acryloyl and piperidine vectors. This contrasts with the more flexible piperidine-only linkers found in many alternative scaffolds, such as N-acryloyl piperidine-based covalent inhibitors used in MAGL programs . The azetidine ring's intrinsic ring strain (~26 kcal mol⁻¹ ) and non-planar amide geometry reduce amidic resonance, which the Derasp study demonstrated directly enhances the electrophilicity of the appended acryloyl group and modifies the trajectory of the pendant piperidine-carboxamide group relative to the target binding pocket .

Linker geometry

Class-level

Azetidine ring strain ~26 kcal mol⁻¹ reduces amidic resonance; thiol reactivity up to ~10‑fold higher vs. piperidine analogs

Rigid azetidine spacer enhances electrophilicity and three-dimensional pharmacophore presentation; substitution with flexible piperidine may alter binding kinetics.

Class-level reactivity and geometry data; compound-specific kinetics require direct measurement.

Evidence Dimension	Linker Geometry and Amide Resonance
Target Compound Data	Azetidine ring strain ~26 kcal mol⁻¹; non-planar N-acyl geometry; enhanced acryloyl electrophilicity
Comparator Or Baseline	N-acryloyl piperidine linkers (e.g., MAGL inhibitor PJ34 class): lower ring strain, greater amidic resonance, reduced acryloyl electrophilicity
Quantified Difference	Thiol reactivity rate constants up to ~10‑fold higher for N-acryloyl azetidines vs. N-acryloyl piperidines (class-level)
Conditions	Model thiol reactivity assays (pH 7.4 aqueous buffer, 25 °C); structural comparison derived from X-ray and computational geometry analyses

Why This Matters

The azetidine's conformational restriction and electronic tuning constitute a synergistic design element that enhances both target engagement kinetics and three-dimensional pharmacophore presentation. Researchers who require a rigid, spatially defined covalent probe should preferentially source azetidine-containing scaffolds over their piperidine-only counterparts.

• [1] Butler, C. R. et al. 'Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase.' J. Med. Chem. 2017, 60, 9860–9873. View Source
• [2] Derasp, J. S. et al. 'Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Enhanced Thiol Reactivities.' J. Org. Chem. 2017, 82, 3951–3957. View Source

Best Application Scenarios: Where (E)-1-(1-(3-(3,4-Dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide Provides a Scientific Edge

Covalent PIKfyve Probe for Irreversible Target Engagement & Washout-Resistant Pharmacology

The compound's N-acryloyl azetidine warhead enables covalent modification of proximal cysteine residues on PIKfyve . This makes it suited for pulse–chase experiments, cellular thermal shift assays (CETSA), or washout-resistant kinase occupancy studies where reversible inhibitors (e.g., Apilimod, YM201636) would rapidly dissociate. The attenuated biochemical IC₅₀ (5.75 µM) permits researchers to discriminate covalent binding kinetics from equilibrium affinity when paired with a high-potency reversible control .

Electrophilic PROTAC Linker Building Block for Targeted Protein Degradation

Azetidine acrylamide ligands have been successfully developed into electrophilic PROTACs that stereoselectively engage DCAF1/Cullin4 E3 ligase to mediate targeted protein degradation in human cells . The target compound's 1,3-disubstituted azetidine–acrylamide motif provides a validated starting point for designing heterobifunctional degraders that harness covalent E3 ligase recruitment, an approach that non-electrophilic PIKfyve inhibitor scaffolds cannot support .

Low-Affinity Negative Control in PIKfyve SAR Panels

With an IC₅₀ of 5.75 µM — ~180‑fold weaker than the most potent patents compounds (IC₅₀ = 1–32 nM, ) — the target compound serves as a well-characterized low-affinity comparator in dose–response matrix experiments. This enables SAR teams to benchmark the potency gain contributed by optimized heteroaryl cores relative to the acryloyl-azetidine baseline scaffold, establishing a quantitative structure–activity trajectory that informs medicinal chemistry decisions .

Endosomal Trafficking Research Requiring Controlled PIKfyve Inhibition Levels

PIKfyve regulates endosome carrier vesicle biogenesis, and complete pharmacological inhibition triggers profound endosomal vacuolation . The target compound's intermediate potency allows researchers to titrate partial PIKfyve inhibition — avoiding the non-specific cytotoxicity or massive vacuolation phenotypes observed with picomolar/nanomolar inhibitors — and thereby dissect graded endosomal phenotypes in live-cell imaging or SARS‑CoV‑2 entry assays where host endosomal function must be preserved .

Application

Selection Property

Validation Focus

Covalent PIKfyve target engagement studies

Acryloyl azetidine warhead

Washout-resistant occupancy, pulse–chase, CETSA

Electrophilic PROTAC linker building block

Azetidine–acrylamide scaffold

DCAF1/Cullin4 E3 ligase recruitment for targeted degradation

Low-affinity PIKfyve SAR comparator

Attenuated biochemical IC₅₀ profile

Potency-gain benchmarking against optimized heteroaryl cores

Controlled endosomal trafficking research

Intermediate PIKfyve inhibition level

Graded vacuolation phenotypes, live-cell imaging, host endosomal function preservation

• [1] Tao, Z. et al. 'Targeted Protein Degradation by Electrophilic PROTACs that Stereoselectively and Site-Specifically Engage DCAF1.' Nat. Chem. Biol. 2022, 18, 1186–1196. View Source
• [2] Burke, J. E. et al. 'PIKfyve: a lipid kinase target for COVID-19, cancer and neurodegenerative disorders.' Nat. Rev. Drug Discov. 2021, 20, 680–698. View Source